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Compound of Interest

Compound Name: Lauroyl lactylate

Cat. No.: B12729394

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Lauroyl Lactylate, including personal protective equipment (PPE), operational
protocols, and disposal plans.

Essential Safety Information

Lauroyl Lactylate is generally considered to be of low hazard. However, adherence to proper
safety protocols is crucial to minimize any potential risks. The following table summarizes key
guantitative safety data for Lauroyl Lactylate.

Property Value

Physical State Waxy Solid

Melting Point 55-59°C[1]

Boiling Point 460.3°C @ 760 mm Hg (estimated)[2]
Flash Point >200°F (COC) / 152.9°C (estimated)[2][3]
pH 6.9 (2% aqueous solution) / 4-6[4]
Solubility Dispersible up to 10% in water[1]
Occupational Exposure Limits Not established[5][6][7]

Oral LD50 (Rat) 4.88 g/kg to 6.81 g/kg[8]
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Personal Protective Equipment (PPE)

When handling Lauroyl Lactylate, the following personal protective equipment is
recommended to ensure personal safety:

Eye Protection: Safety glasses with side shields or goggles are essential to protect against
dust particles and potential splashes.[3][9]

e Hand Protection: Chemical-resistant gloves, such as nitrile or rubber, should be worn to
prevent skin contact.[9][10]

¢ Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection is not typically required. However, if dust is generated, a NIOSH-approved
respirator or a dust mask should be used.[3][7]

» Body Protection: A lab coat or other protective clothing is recommended to prevent
contamination of personal clothing.[10]

Operational and Disposal Plans

Proper handling, storage, and disposal procedures are critical for maintaining a safe laboratory
environment.

Handling and Storage:

Work in a well-ventilated area to minimize the potential for dust accumulation.[2][11]

Avoid direct contact with eyes and skin, and prevent inhalation of dust.[2][12]

Store in a tightly sealed container in a cool, dry place, away from heat, sparks, and open
flames.[8][9]

After handling, wash hands thoroughly.[3]
Spill and Leak Procedures:

 In the event of a spill, wear the appropriate personal protective equipment.
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o Ventilate the area of the spill.[3]

o Carefully sweep or vacuum the spilled material and place it into a suitable, sealed container
for disposal.[11] Avoid generating dust.[3]

e Wash the spill area with soap and water.[9]
Disposal Plan:
« If possible, recover and reuse the product.

o Otherwise, dispose of Lauroyl Lactylate in an authorized landfill or by incineration, in
accordance with local, state, and federal regulations.[9]

o Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or
reconditioning. Alternatively, it can be punctured to render it unusable and disposed of in a
sanitary landfill.[2]

First Aid Measures
In case of exposure to Lauroyl Lactylate, follow these first aid procedures:

o Eye Contact: Immediately rinse the eyes with a heavy stream of water for at least 15 to 20
minutes, holding the eyelids open. If irritation persists, seek medical attention.[3]

o Skin Contact: Wash the affected area with soap and plenty of water.[3] If irritation develops
or persists, get medical attention.[3]

¢ Inhalation: Move the individual to fresh air. If symptoms develop or persist, call a physician.

[3]

Ingestion: Seek medical attention. Do not induce vomiting.[9]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Lauroyl Lactylate
from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/37298235/
https://pubmed.ncbi.nlm.nih.gov/37298235/
http://www.thegoodscentscompany.com/data/rw1355331.html
https://unilongindustry.com/sodium-lauroyl-lactylate-a-gentle-surfactant-for-skincare-and-haircare/
https://unilongindustry.com/sodium-lauroyl-lactylate-a-gentle-surfactant-for-skincare-and-haircare/
https://www.specialchem.com/cosmetics/inci-ingredients/sodium-lauroyl-lactylate
https://www.ingredientstodiefor.com/pdfsds.php?sds_id=18&item_id=200
https://www.angenechemical.com/sds/13557-75-0.pdf
https://www.chemicalbook.com/msds/sodium-lauroyl-lactylate.pdf
https://www.cir-safety.org/sites/default/files/alkylL122018rep.pdf
https://periodical.knowde.com/sodium-lauroyl-lactylate-in-cosmetics-and-personal-care-products/
https://periodical.knowde.com/sodium-lauroyl-lactylate-in-cosmetics-and-personal-care-products/
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Lauroyl-Lactylate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Lauroyl-Lactylate
https://www.genesismentis.org/ingredients/p/sodium-lauroyl-lactylate-sll
https://www.ingredientstodiefor.com/files/Sodium%20Lauroyl%20Lactylate%20MSDS.pdf
https://www.benchchem.com/product/b12729394#personal-protective-equipment-for-handling-lauroyl-lactylate
https://www.benchchem.com/product/b12729394#personal-protective-equipment-for-handling-lauroyl-lactylate
https://www.benchchem.com/product/b12729394#personal-protective-equipment-for-handling-lauroyl-lactylate
https://www.benchchem.com/product/b12729394#personal-protective-equipment-for-handling-lauroyl-lactylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12729394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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